Cas no 2026303-82-0 (6-bromo-N1-cyclobutylbenzene-1,2-diamine)

• Product Name: 6-bromo-N1-cyclobutylbenzene-1,2-diamine
• CAS No: 2026303-82-0
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 5944433
• PubChem ID: 165794678
• Update Time: 2025-05-24

6-bromo-N1-cyclobutylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-N1-cyclobutylbenzene-1,2-diamine
• 2026303-82-0
• EN300-1116140

• Inchi： 1S/C10H13BrN2/c11-8-5-2-6-9(12)10(8)13-7-3-1-4-7/h2,5-7,13H,1,3-4,12H2
• InChI Key： VPAWPZTXZLJPKZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1NC1CCC1)N

Computed Properties

• Exact Mass: 240.02621g/mol
• Monoisotopic Mass: 240.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38Ų

Additional information on 6-bromo-N1-cyclobutylbenzene-1,2-diamine

Comprehensive Overview of 6-bromo-N1-cyclobutylbenzene-1,2-diamine (CAS No. 2026303-82-0): Properties, Applications, and Industry Insights

6-bromo-N1-cyclobutylbenzene-1,2-diamine (CAS No. 2026303-82-0) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This brominated aromatic diamine derivative, characterized by a cyclobutyl substituent, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₃BrN₂, combines a benzene ring with strategic functional groups that enable diverse chemical transformations.

Recent trends in drug discovery highlight the growing demand for halogenated building blocks like 6-bromo-N1-cyclobutylbenzene-1,2-diamine. Pharmaceutical researchers particularly value its electron-rich aromatic system and stereochemical rigidity, which facilitate the development of targeted kinase inhibitors and GPCR modulators. The compound's bromine atom offers excellent sites for cross-coupling reactions, making it invaluable for structure-activity relationship (SAR) studies in medicinal chemistry.

From a synthetic perspective, CAS 2026303-82-0 demonstrates remarkable stability under various reaction conditions while maintaining sufficient reactivity for palladium-catalyzed couplings. This balance makes it ideal for constructing complex molecular architectures seen in modern small molecule therapeutics. Analytical data shows the compound typically appears as a white to off-white crystalline powder with a melting point range of 142-145°C, exhibiting good solubility in polar organic solvents like DMSO and DMF.

The agrochemical sector has also shown interest in 6-bromo-N1-cyclobutylbenzene-1,2-diamine derivatives for developing novel crop protection agents. Its structural motifs appear in several patent applications for fungicidal and herbicidal compositions, particularly those targeting resistant pest strains. The cyclobutyl moiety contributes to improved metabolic stability in these applications, addressing a key challenge in agricultural chemistry.

Quality control protocols for CAS 2026303-82-0 typically involve HPLC purity verification (>98%) and comprehensive spectroscopic characterization (1H NMR, 13C NMR, and HRMS). Storage recommendations suggest keeping the material in amber glass containers under inert atmosphere at 2-8°C to maintain long-term stability. These rigorous standards ensure reproducibility in research applications, a critical factor for organizations engaged in high-throughput screening programs.

Emerging applications in material science explore the compound's potential as a precursor for organic electronic materials. The conjugated system and hydrogen-bonding capacity of the diamine functionality show promise for developing molecular semiconductors and supramolecular assemblies. This interdisciplinary potential positions 6-bromo-N1-cyclobutylbenzene-1,2-diamine at the intersection of multiple cutting-edge research fields.

Regulatory considerations for CAS 2026303-82-0 currently classify it as a standard research chemical without special handling requirements. However, proper laboratory practices including PPE and fume hood use are recommended during handling. The compound's environmental profile shows moderate biodegradability, with ongoing studies assessing its ecotoxicological impact to align with green chemistry principles.

Market analysis indicates steady growth in demand for brominated aromatic intermediates, with 6-bromo-N1-cyclobutylbenzene-1,2-diamine representing a niche but expanding segment. Custom synthesis services now frequently include this compound in their catalogs, reflecting its importance in contemporary drug discovery pipelines. Price trends show moderate fluctuations tied to bromine commodity markets and pharmaceutical outsourcing activity.

Future research directions may explore the compound's utility in PROTAC development and covalent inhibitor design, where its bromo group could facilitate innovative bioconjugation strategies. The scientific community continues to investigate its structure-property relationships through computational modeling and fragment-based drug discovery approaches, ensuring this molecule remains relevant in evolving chemical landscapes.